Cas no 2229605-47-2 (2-(3-bromo-2,2-dimethylpropyl)-4-nitrophenol)

• Product Name: 2-(3-bromo-2,2-dimethylpropyl)-4-nitrophenol
• CAS No: 2229605-47-2
• MF: C₁₁H₁₄BrNO₃
• MW: 288.137762546539
• CID: 5884114
• PubChem ID: 165755958
• Update Time: 2025-05-22

2-(3-bromo-2,2-dimethylpropyl)-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2,2-dimethylpropyl)-4-nitrophenol
• EN300-1906683
• 2229605-47-2

• Inchi： 1S/C11H14BrNO3/c1-11(2,7-12)6-8-5-9(13(15)16)3-4-10(8)14/h3-5,14H,6-7H2,1-2H3
• InChI Key： ABSMYKSKQZGJBU-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1C=C(C=CC=1O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 287.01571g/mol
• Monoisotopic Mass: 287.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66Ų

Additional information on 2-(3-bromo-2,2-dimethylpropyl)-4-nitrophenol

Compound 2-(3-bromo-2,2-dimethylpropyl)-4-nitrophenol (CAS No. 2229605-47-2): A Comprehensive Overview

Compound 2-(3-bromo-2,2-dimethylpropyl)-4-nitrophenol, identified by the CAS Registry Number 2229605-47-1, is a complex organic molecule with significant applications in various scientific and industrial fields. Its chemical structure consists of a phenol ring substituted with a nitro group at the para position and a bulky bromoalkyl group at the meta position. This unique structure endows the compound with distinctive chemical properties, making it a subject of interest in both academic research and practical applications.

The synthesis of Compound 1 involves multi-step organic reactions, including nucleophilic substitution and aromatic substitution processes. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production. Researchers have also explored green chemistry approaches to minimize environmental impact during its synthesis.

In terms of physical properties, Compound 1 exhibits a melting point of approximately 158°C and is sparingly soluble in water but highly soluble in organic solvents like dichloromethane and ethyl acetate. These characteristics make it suitable for use in various solvent systems commonly employed in pharmaceutical formulations and analytical chemistry.

The application of Compound 1 spans across multiple domains. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds targeting specific therapeutic areas such as anti-inflammatory agents and antimicrobial agents. Recent studies have highlighted its potential as a lead compound in drug discovery programs aimed at combating resistant bacterial strains.

In material science, Compound 1 has been utilized as a precursor for advanced polymers and high-performance materials due to its ability to undergo polymerization under controlled conditions. Its role in enhancing material durability and thermal stability has been extensively documented in recent research publications.

The environmental impact of Compound 1 has also been a focus of recent studies. Researchers have investigated its biodegradation pathways under various environmental conditions, revealing that it undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in natural ecosystems.

In conclusion, Compound 1} (CAS No. 1) stands as a versatile molecule with diverse applications across multiple disciplines. Ongoing research continues to uncover new potential uses and optimize its production processes, ensuring its relevance in future scientific advancements.